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Compound of Interest

Compound Name: Chlorpheniramine hydrochloride

CAS No.: 56343-98-7

Cat. No.: B1657346

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorpheniramine, an alkylamine derivative, is a first-generation antihistamine that acts as a

potent H1 receptor antagonist. It is widely used in pharmaceutical formulations for the

symptomatic relief of allergic conditions such as rhinitis, urticaria, and the common cold.

Accurate and precise quantification of Chlorpheniramine in bulk drug substances and finished

pharmaceutical products is critical for ensuring their safety, efficacy, and quality.

Chlorpheniramine Hydrochloride, a stable salt form of the active moiety, is frequently used

as a reference standard in various analytical procedures.

These application notes provide detailed protocols and validation data for the use of

Chlorpheniramine Hydrochloride as a reference standard in two common analytical

techniques: High-Performance Liquid Chromatography (HPLC) and Ultraviolet-Visible (UV-Vis)

Spectrophotometry.
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Physicochemical Properties of Chlorpheniramine
Property Value

Chemical Name
3-(4-chlorophenyl)-N,N-dimethyl-3-(pyridin-2-

yl)propan-1-amine hydrochloride

Molecular Formula C₁₆H₁₉ClN₂·HCl

Molecular Weight 311.26 g/mol

Appearance White crystalline powder

Solubility
Freely soluble in water, soluble in alcohol and

chloroform, slightly soluble in ether.[1]

Analytical Applications
Chlorpheniramine Hydrochloride is primarily used as a reference standard for:

Assay of Bulk Drug Substance: To determine the purity of Chlorpheniramine
Hydrochloride raw material.

Quantification in Pharmaceutical Formulations: To determine the content of

Chlorpheniramine in tablets, syrups, and injections.

Identification Tests: To confirm the identity of the active pharmaceutical ingredient (API) in a

sample.

Validation of Analytical Methods: As a primary standard for validating new or existing

analytical procedures for Chlorpheniramine.

Impurity Profiling: To identify and quantify related substances and degradation products.

High-Performance Liquid Chromatography (HPLC)
Method
Reverse-phase HPLC is a widely used technique for the analysis of Chlorpheniramine due to

its high specificity, sensitivity, and accuracy.
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Experimental Protocol: HPLC Assay
1. Instrumentation:

High-Performance Liquid Chromatograph equipped with a UV detector.

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Data acquisition and processing software.

2. Reagents and Materials:

Chlorpheniramine Hydrochloride Reference Standard (CRS).

Acetonitrile (HPLC grade).

Potassium dihydrogen phosphate (analytical grade).

Orthophosphoric acid (analytical grade).

Water (HPLC grade).

3. Chromatographic Conditions:

Mobile Phase: A filtered and degassed mixture of a phosphate buffer (e.g., 0.025 M

potassium dihydrogen phosphate, pH adjusted to 3.0 with orthophosphoric acid) and

acetonitrile in a ratio of 60:40 (v/v).[2]

Flow Rate: 1.0 mL/min.[2]

Column Temperature: Ambient (or controlled at 25 °C).

Detection Wavelength: 265 nm.

Injection Volume: 20 µL.

4. Preparation of Standard Solution:
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Accurately weigh about 25 mg of Chlorpheniramine Hydrochloride Reference Standard

and transfer it to a 25 mL volumetric flask.

Dissolve in and dilute to volume with the mobile phase to obtain a stock solution of

approximately 1000 µg/mL.

Further dilute this stock solution with the mobile phase to obtain a working standard solution

of a suitable concentration (e.g., 100 µg/mL).

5. Preparation of Sample Solution (for Tablets):

Weigh and finely powder not fewer than 20 tablets.

Accurately weigh a portion of the powder equivalent to about 10 mg of Chlorpheniramine and

transfer it to a 100 mL volumetric flask.

Add about 70 mL of mobile phase and sonicate for 15 minutes to ensure complete

dissolution.

Dilute to volume with the mobile phase and mix well.

Filter the solution through a 0.45 µm syringe filter, discarding the first few milliliters of the

filtrate.

6. Procedure:

Inject equal volumes of the standard and sample solutions into the chromatograph.

Record the chromatograms and measure the peak area responses for the Chlorpheniramine

peak.

The retention time for Chlorpheniramine is typically around 4-6 minutes under these

conditions.

7. Calculation: Calculate the percentage of Chlorpheniramine in the sample using the following

formula:

HPLC Method Validation Data
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The following tables summarize typical validation parameters for an HPLC method for

Chlorpheniramine analysis.

Table 1: System Suitability

Parameter Acceptance Criteria Typical Result

Tailing Factor ≤ 2.0 1.2

Theoretical Plates ≥ 2000 > 3000

% RSD of Peak Area (n=6) ≤ 2.0% < 1.0%

Table 2: Method Validation Parameters

Parameter Range Result

Linearity 10 - 150 µg/mL
Correlation Coefficient (r²) >

0.999

Accuracy (% Recovery) 80%, 100%, 120% 98.0% - 102.0%

Precision (% RSD)

- Repeatability (Intra-day) n=6 < 2.0%

- Intermediate Precision (Inter-

day)
n=6 < 2.0%

Limit of Detection (LOD) ~0.1 µg/mL

Limit of Quantitation (LOQ) ~0.3 µg/mL

UV-Visible Spectrophotometry Method
UV-Vis spectrophotometry is a simple, rapid, and cost-effective method for the quantification of

Chlorpheniramine in bulk and pharmaceutical dosage forms.

Experimental Protocol: UV-Vis Spectrophotometric
Assay
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1. Instrumentation:

UV-Visible Spectrophotometer with a 1 cm quartz cuvette.

2. Reagents and Materials:

Chlorpheniramine Hydrochloride Reference Standard (CRS).

0.1 N Hydrochloric Acid (HCl).

3. Method Parameters:

Solvent: 0.1 N HCl.[1][3]

Wavelength of Maximum Absorbance (λmax): Approximately 262 nm.[3]

4. Preparation of Standard Solution:

Accurately weigh about 10 mg of Chlorpheniramine Hydrochloride Reference Standard

and transfer it to a 100 mL volumetric flask.

Dissolve in and dilute to volume with 0.1 N HCl to obtain a stock solution of 100 µg/mL.

Prepare a series of dilutions from the stock solution to construct a calibration curve (e.g., 5,

10, 15, 20, 25 µg/mL).

5. Preparation of Sample Solution (for Syrup):

Accurately measure a volume of syrup equivalent to 10 mg of Chlorpheniramine and transfer

it to a 100 mL volumetric flask.

Add about 50 mL of 0.1 N HCl and shake well to dissolve.

Dilute to volume with 0.1 N HCl and mix.

Filter the solution if necessary.

Further dilute the solution with 0.1 N HCl to obtain a concentration within the calibration

curve range.
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6. Procedure:

Measure the absorbance of the standard and sample solutions at 262 nm against a 0.1 N

HCl blank.

Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.

Determine the concentration of Chlorpheniramine in the sample solution from the calibration

curve.

7. Calculation: Calculate the amount of Chlorpheniramine in the sample, taking into account the

dilution factors.

UV-Vis Spectrophotometry Method Validation Data
Table 3: Method Validation Parameters

Parameter Range Result

Linearity 10 - 60 µg/mL
Correlation Coefficient (r²) >

0.999[3]

Accuracy (% Recovery) 80%, 100%, 120% 98.5% - 101.5%

Precision (% RSD)

- Repeatability (Intra-day) n=6 < 1.5%

- Intermediate Precision (Inter-

day)
n=6 < 2.0%

Limit of Detection (LOD) ~0.5 µg/mL

Limit of Quantitation (LOQ) ~1.5 µg/mL
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Caption: Workflow for HPLC assay of Chlorpheniramine.
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Signaling Pathway of Chlorpheniramine Action
Chlorpheniramine acts as an inverse agonist at the histamine H1 receptor, which is a G-protein

coupled receptor (GPCR). By binding to the receptor, it prevents the binding of histamine and

the subsequent activation of the Gq signaling pathway.
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Caption: Histamine H1 receptor signaling pathway.

Conclusion
Chlorpheniramine Hydrochloride serves as a reliable and essential reference standard for

the quality control of pharmaceutical products. The HPLC and UV-Vis spectrophotometric

methods described provide accurate, precise, and robust means for the quantification of

Chlorpheniramine. Proper validation of these methods in accordance with regulatory guidelines

is crucial to ensure the reliability of the analytical results. The provided protocols and validation

data can serve as a valuable resource for researchers and analysts in the pharmaceutical

industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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